2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanyl-N-phenylacetamide

• IUPAC Name: 2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C16H15N3O2S/c20-15(18-13-5-2-1-3-6-13)12-22-16-17-8-9-19(16)11-14-7-4-10-21-14/h1-10H,11-12H2,(H,18,20)
• InChI Key: XKGAGMYUMHFXRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=NC=CN2CC3=CC=CO3
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

“2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanyl-N-phenylacetamide” is a compound that contains an imidazole moiety. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Enzyme Inhibition

Compounds structurally related to "2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanyl-N-phenylacetamide" have been investigated for their potential as enzyme inhibitors. For instance, derivatives have been evaluated as glutaminase inhibitors, showing potency and better solubility compared to established probes, indicating their therapeutic potential in cancer treatment through the attenuation of tumor cell growth (Shukla et al., 2012).

Antiprotozoal Activity

Research into novel 2-{[2-(1H-imidazol-1-yl)ethyl]sulfanyl}-1H-benzimidazole derivatives has demonstrated strong activity against protozoa such as Trichomonas vaginalis, Giardia intestinalis, and Entamoeba histolytica. These compounds exhibit IC50 values in the nanomolar range, surpassing that of metronidazole, the standard drug for these infections, highlighting their potential as antiprotozoal agents (Pérez‐Villanueva et al., 2013).

Anticancer Activity

The synthesis of derivatives and evaluation for anticancer activity have been a significant focus. For example, 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives were prepared and tested against leukemia cell lines, with some compounds showing potent and selective cytotoxic effects. This research opens avenues for developing new therapeutic agents targeting cancer (Horishny et al., 2021).

Antimicrobial Effects

The antimicrobial properties of related compounds, including novel thiazole, pyrazole, and imidazole derivatives bearing a sulfonamide moiety, have been explored, showing promising antibacterial and antifungal activities. These findings support their potential use as antimicrobial agents in treating infections (Darwish et al., 2014).

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc. This suggests that there is a potential for the development of new drugs based on the imidazole moiety.